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Compound of Interest

Compound Name: 2,5-Difluoronitrobenzene

Cat. No.: B1216864

Essential Safety and Handling Guide for 2,5-
Difluoronitrobenzene

This guide provides immediate safety, handling, and disposal protocols for researchers,
scientists, and drug development professionals working with 2,5-Difluoronitrobenzene.
Adherence to these procedures is critical for ensuring laboratory safety and minimizing
exposure risks.

Chemical Profile and Hazards

2,5-Difluoronitrobenzene is a combustible liquid that is harmful if swallowed, in contact with
skin, or inhaled.[1][2] It is known to cause skin and serious eye irritation, and may cause
respiratory irritation.[1][3] It is also suspected of causing genetic defects and may cause
damage to organs through prolonged or repeated exposure.[1][2]
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Property Value

Appearance Light yellow to brown clear liquid
CAS Number 364-74-9

Molecular Formula C6H3F2NO2

Molecular Weight 159.09 g/mol

Boiling Point 206.5 °C

Melting Point -11.7 °C

Flash Point 90 °C (194 °F) - closed cup
Density 1.467 g/mL at 25 °C

1. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against the hazards associated with

2,5-Difluoronitrobenzene. The following table outlines the minimum required PPE.

© 2025 BenchChem. All rights reserved.

2/9 Tech Support


https://www.benchchem.com/product/b1216864?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Body Part Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166. A face shield is recommended where
splashing is a risk.[4][5][6]

Eyes/Face

Wear appropriate protective gloves (nitrile

gloves are a good starting point, but glove
Skin/Body compatibility should be verified) and clothing to

prevent skin exposure. A chemical-resistant

splash-proof apron is also recommended.[4][5]

[7]

Use a NIOSH/MSHA or European Standard EN
149 approved respirator if exposure limits are
exceeded or if irritation or other symptoms are
experienced. A respiratory protection program
that meets OSHA's 29 CFR 1910.134 and ANSI

Z88.2 requirements or European Standard EN

Respiratory

149 must be followed whenever workplace

conditions warrant respirator use.[4][5][6]

2. Operational Plan: Handling and Storage

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood.

o Ensure that eyewash stations and safety showers are close to the workstation location.[4][8]
Handling Procedures:

e Read and understand the Safety Data Sheet (SDS) before handling.[1]

e Avoid contact with skin and eyes and avoid inhalation of vapor or mist.[1][9]
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» Do not eat, drink, or smoke when using this product.[1][2]

e Wash hands thoroughly after handling.[1]

o Keep away from heat, sparks, open flames, and hot surfaces. — No smoking.[1][5]

Storage:

» Store in a cool, dry, and well-ventilated place.[1][10]

» Keep the container tightly closed.[1]

o Store locked up.[1]

3. Emergency Procedures
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Incident First Aid Measures
If breathed in, move the person into fresh air. If
Inhalation not breathing, give artificial respiration. Consult

a physician.[1][9]

Skin Contact

Wash off with soap and plenty of water. Consult

a physician.[1][9]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[1][9]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[1][9]

Spill

Use personal protective equipment. Avoid
breathing vapors, mist, or gas. Ensure adequate
ventilation. Remove all sources of ignition.
Evacuate personnel to safe areas.[1][5] Contain
spillage, and then collect with non-combustible
absorbent material (e.g., sand, earth,
diatomaceous earth, vermiculite) and place in a
container for disposal according to local/national

regulations.[1]

Fire

Use water spray, alcohol-resistant foam, dry
chemical, or carbon dioxide.[1][9] During a fire,
irritating and highly toxic gases such as carbon
oxides, nitrogen oxides (NOx), and hydrogen

fluoride may be generated.[1][9]

4. Disposal Plan

e This combustible material may be burned in a chemical incinerator equipped with an

afterburner and scrubber.[9][10]

o Offer surplus and non-recyclable solutions to a licensed disposal company.[9][10]
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» Dispose of the container and unused contents in accordance with federal, state, and local
requirements.

Experimental Workflow for Handling 2,5-Difluoronitrobenzene
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Caption: Workflow for the safe handling of 2,5-Difluoronitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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